Cas no 647858-21-7 (Benzene, 2-fluoro-4-nitro-1-[2-(phenylmethoxy)ethoxy]-)

Benzene, 2-fluoro-4-nitro-1-[2-(phenylmethoxy)ethoxy]- structure
647858-21-7 structure
Product Name:Benzene, 2-fluoro-4-nitro-1-[2-(phenylmethoxy)ethoxy]-
CAS No:647858-21-7
MF:C15H14FNO4
MW:291.274367809296
CID:415849
PubChem ID:71378627
Update Time:2025-04-19

Benzene, 2-fluoro-4-nitro-1-[2-(phenylmethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-nitro-1-(2-phenylmethoxyethoxy)benzene
    • Benzene, 2-fluoro-4-nitro-1-[2-(phenylmethoxy)ethoxy]-
    • 1-[2-(BENZYLOXY)ETHOXY]-2-FLUORO-4-NITROBENZENE
    • 647858-21-7
    • DTXSID60801237
    • Inchi: 1S/C15H14FNO4/c16-14-10-13(17(18)19)6-7-15(14)21-9-8-20-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2
    • InChI Key: NKDCXROSSAMFHA-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1OCCOCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 291.09072
  • Monoisotopic Mass: 291.09068609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6
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